2-(4-Isopropyl-2-nitrophenoxy)acetic acid

• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 2-(2-nitro-4-propan-2-ylphenoxy)acetic acid
• InChI: InChI=1S/C11H13NO5/c1-7(2)8-3-4-10(17-6-11(13)14)9(5-8)12(15)16/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key: REMOYOFKHQQHBR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)OCC(=O)O)[N+](=O)[O-]

Description

2-(4-Isopropyl-2-nitrophenoxy)acetic acid (CAS 1706438-97-2) is a nitro-substituted phenoxyacetic acid derivative with the molecular formula C₁₁H₁₃NO₅ and a molecular weight of 239.23 g/mol. Its structure features a phenoxy ring substituted with a nitro (-NO₂) group at the 2-position and an isopropyl (-CH(CH₃)₂) group at the 4-position, linked to an acetic acid moiety via an ether bond. This compound is primarily used in laboratory research for synthesizing specialized chemicals, as indicated by its precautionary handling guidelines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Isopropyl-2-nitrophenoxy)acetic acid typically involves the nitration of 4-isopropylphenol followed by etherification with chloroacetic acid. The reaction conditions often include the use of strong acids like sulfuric acid for nitration and bases like sodium hydroxide for etherification. The process can be summarized as follows:

Nitration: 4-Isopropylphenol is treated with a nitrating mixture (concentrated nitric acid and sulfuric acid) to introduce the nitro group at the ortho position.

Etherification: The resulting 4-isopropyl-2-nitrophenol is then reacted with chloroacetic acid in the presence of a base to form 2-(4-Isopropyl-2-nitrophenoxy)acetic acid.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. This might include the use of continuous flow reactors for nitration and etherification processes, as well as advanced purification techniques like recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-Isopropyl-2-nitrophenoxy)acetic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The phenoxy group can participate in nucleophilic substitution reactions, where the acetic acid moiety can be replaced by other nucleophiles.

Esterification: The carboxylic acid group can react with alcohols in the presence of an acid catalyst to form esters.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst.

Substitution: Various nucleophiles (e.g., amines, alcohols), often in the presence of a base.

Esterification: Alcohols, acid catalysts (e.g., sulfuric acid).

Major Products

Reduction: 2-(4-Isopropyl-2-aminophenoxy)acetic acid.

Substitution: Various substituted phenoxyacetic acids depending on the nucleophile used.

Esterification: Esters of 2-(4-Isopropyl-2-nitrophenoxy)acetic acid.

Scientific Research Applications

2-(4-Isopropyl-2-nitrophenoxy)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly as a precursor to bioactive compounds.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-Isopropyl-2-nitrophenoxy)acetic acid depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, to exert its effects. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, while the phenoxyacetic acid moiety can mimic natural substrates in enzymatic reactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Phenoxy Ring

2-(4-Bromo-2-isopropylphenoxy)acetic Acid (CAS 685853-35-4)

• Structural Difference : Replaces the nitro group with a bromine atom at the 2-position.
• Implications: Bromine, being a larger halogen, introduces steric hindrance and alters electronic effects (electron-withdrawing but less polar than nitro).
• Applications : Used in synthetic chemistry for coupling reactions, leveraging bromine as a reactive site .

2-(4-Amino-2-nitrophenoxy)acetic Acid (CAS 1822951-74-5)

• Structural Difference: Substitutes the isopropyl group with an amino (-NH₂) group at the 4-position.
• Implications: The amino group is electron-donating, which may reduce the acidity of the acetic acid moiety compared to the isopropyl-nitro analog. Increased solubility in polar solvents due to the hydrophilic amino group.

2-(4-Cyano-2-nitrophenyl)acetic Acid (CAS 90178-58-8)

• Structural Difference: Replaces the phenoxy linkage with a direct phenyl-acetic acid bond and adds a cyano (-CN) group at the 4-position.
• Implications: The cyano group’s strong electron-withdrawing nature enhances acidity and may influence intermolecular interactions. Lacks the ether oxygen, reducing flexibility and hydrogen-bonding capacity compared to the phenoxy analog .

Modifications to the Acetic Acid Side Chain

2-(2-(4-Nitrophenoxy)ethoxy)acetic Acid (CAS 1228792-08-2)

• Structural Difference: Incorporates an ethoxy (-OCH₂CH₂O-) spacer between the phenoxy ring and acetic acid.
• Implications: The extended chain increases molecular weight (241.2 g/mol) and may enhance solubility in non-polar solvents. Reported synthesis routes achieve yields up to 80%, suggesting robust scalability for industrial applications .

Heterocyclic Analogs

2-(5-Cyclohexyl-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic Acid

• Structural Difference: Replaces the phenoxy ring with a benzofuran system, incorporating cyclohexyl and isopropylsulfanyl groups.
• Implications: The benzofuran core introduces rigidity and planar stacking interactions. Crystal packing (space group P1, Z = 2) reveals O–H⋯O hydrogen-bonded dimers and weak C–H⋯π interactions, stabilizing the lattice . Higher molecular weight (332.44 g/mol) and lipophilicity compared to the simpler phenoxyacetic acid derivatives .

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
2-(4-Isopropyl-2-nitrophenoxy)acetic acid	1706438-97-2	C₁₁H₁₃NO₅	239.23	2-NO₂, 4-isopropyl, phenoxy
2-(4-Bromo-2-isopropylphenoxy)acetic acid	685853-35-4	C₁₁H₁₃BrO₃	273.12	2-Br, 4-isopropyl, phenoxy
2-(2-(4-Nitrophenoxy)ethoxy)acetic acid	1228792-08-2	C₁₀H₁₁NO₆	241.20	4-NO₂, ethoxy spacer
2-(5-Cyclohexyl-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid	-	C₁₉H₂₄O₃S	332.44	Benzofuran, cyclohexyl, isopropylsulfanyl

Table 2: Crystallographic Data (Selected Compounds)

Compound	Crystal System	Space Group	Hydrogen Bonding	Reference
2-(5-Cyclohexyl-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid	Triclinic	P1	O–H⋯O dimers, C–H⋯π interactions
2-(2-Methoxyphenyl)acetic Acid	Monoclinic	P2₁/c	O–H⋯O chains

Biological Activity

2-(4-Isopropyl-2-nitrophenoxy)acetic acid is a compound that has garnered attention due to its potential biological activities, particularly in the fields of oncology and virology. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables and relevant case studies.

Chemical Structure

The chemical structure of 2-(4-Isopropyl-2-nitrophenoxy)acetic acid can be represented as follows:

$$\text{C}_{13}\text{H}_{15}\text{N}\text{O}_{4}$$

This structure includes an isopropyl group, a nitro group, and an acetic acid moiety, which are crucial for its biological interactions.

Biological Activity Overview

The biological activity of 2-(4-Isopropyl-2-nitrophenoxy)acetic acid has been investigated in various studies, revealing its potential as an effective agent against specific cancer cell lines and viral infections.

Anticancer Activity

Recent studies have indicated that derivatives of compounds similar to 2-(4-Isopropyl-2-nitrophenoxy)acetic acid exhibit significant anticancer properties. For example, modifications to the nitro group and the acetic acid moiety have been shown to enhance binding affinities to Bcl-2 and Bcl-xL proteins, which are critical targets in cancer therapy.

Compound	IC50 (nM)	Cell Line Tested
4	38	H146 (small-cell lung cancer)
12	19	H146 (small-cell lung cancer)

These results suggest that structural modifications can lead to improved efficacy against cancer cells, emphasizing the importance of the compound's chemical structure in determining its biological activity .

Antiviral Activity

In addition to its anticancer properties, 2-(4-Isopropyl-2-nitrophenoxy)acetic acid has shown promise in antiviral applications. A study evaluated its inhibitory effects against Dengue virus serotype 2 (DENV2), demonstrating an IC50 of approximately 3.03 µM with a selectivity index (SI) of 5.30. This indicates a favorable therapeutic window for further development .

The mechanism by which 2-(4-Isopropyl-2-nitrophenoxy)acetic acid exerts its biological effects involves several pathways:

• Bcl-2/Bcl-xL Inhibition : The compound interacts with Bcl-2 and Bcl-xL proteins, leading to apoptosis in cancer cells.
• Viral Lifecycle Interference : In antiviral contexts, it appears to act at early stages of viral replication, potentially by inhibiting the production of viral proteins .

Case Studies

• Study on Anticancer Efficacy : A recent study focused on the optimization of compounds similar to 2-(4-Isopropyl-2-nitrophenoxy)acetic acid. The modified compounds were tested against various cancer cell lines, showing enhanced potency compared to earlier derivatives .
  • Results : The most potent derivative exhibited an IC50 value significantly lower than that of the original compound, indicating improved efficacy.
• Antiviral Study : Another investigation assessed the antiviral properties against DENV2, where the compound demonstrated substantial inhibitory effects without significant cytotoxicity .
  • Findings : The study concluded that structural modifications could lead to enhanced antiviral activity while maintaining low toxicity levels.